Cas no 83677-18-3 ((3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one)

(3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one structure
83677-18-3 structure
Product name:(3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one
CAS No:83677-18-3
MF:C19H28O2
MW:288.42442
CID:1812172
PubChem ID:6448190

(3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • (3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one
    • 4-(3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl)-3-methyl-3-buten-2-one
    • SCHEMBL11097037
    • 83677-18-3
    • beta-Acetyl-beta-methyl-3,5-di-tert-butyl-4-hydroxystyrene
    • 3-Buten-2-one, 4-(3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)-3-methyl-
    • Inchi: InChI=1S/C19H28O2/c1-12(13(2)20)9-14-10-15(18(3,4)5)17(21)16(11-14)19(6,7)8/h9-11,21H,1-8H3/b12-9+
    • InChI Key: XVJKSGJGHGOBSI-FMIVXFBMSA-N
    • SMILES: CC(=CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C)C(=O)C

Computed Properties

  • Exact Mass: 288.208930132g/mol
  • Monoisotopic Mass: 288.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 37.3Ų

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